Cas no 1869821-97-5 (methyl 2-{1-aminospiro4.4nonan-1-yl}acetate)

• Product Name: methyl 2-{1-aminospiro4.4nonan-1-yl}acetate
• CAS No: 1869821-97-5
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5711296
• PubChem ID: 131173964
• Update Time: 2025-05-21

methyl 2-{1-aminospiro4.4nonan-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• 1869821-97-5
• Methyl 2-{1-aminospiro[4.4]nonan-1-yl}acetate
• EN300-1296383
• Methyl2-{1-aminospiro[4.4]nonan-1-yl}acetate
• Spiro[4.4]nonane-1-acetic acid, 1-amino-, methyl ester
• methyl 2-{1-aminospiro4.4nonan-1-yl}acetate

• Inchi： 1S/C12H21NO2/c1-15-10(14)9-12(13)8-4-7-11(12)5-2-3-6-11/h2-9,13H2,1H3
• InChI Key： TXINSYNXOQZRBX-UHFFFAOYSA-N
• SMILES： O(C)C(CC1(CCCC21CCCC2)N)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 293.1±13.0 °C(Predicted)
• pka: 9.29±0.20(Predicted)

Additional information on methyl 2-{1-aminospiro4.4nonan-1-yl}acetate

Methyl 2-{1-aminospiro[4.4]nonan-1-yl}acetate: A Comprehensive Overview

Methyl 2-{1-aminospiro[4.4]nonan-1-yl}acetate (CAS No. 1869821-97-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and amino functional group, holds potential applications in the development of new therapeutic agents. This article provides a detailed overview of methyl 2-{1-aminospiro[4.4]nonan-1-yl}acetate, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties: Methyl 2-{1-aminospiro[4.4]nonan-1-yl}acetate is a white crystalline solid with a molecular formula of C₁₃H₂₃NO₃. Its molecular weight is approximately 237.33 g/mol. The compound features a spirocyclic structure, which is a key element in its chemical and biological properties. The presence of the amino group and the ester functionality imparts unique reactivity and solubility characteristics to the molecule.

Synthesis: The synthesis of methyl 2-{1-aminospiro[4.4]nonan-1-yl}acetate has been reported using various methodologies. One common approach involves the reaction of spiro[4.4]nonan-1-one with an appropriate amine followed by esterification with methanol. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as the use of catalytic systems and microwave-assisted synthesis techniques. These improvements have enhanced the yield and purity of the final product, making it more viable for large-scale production.

Biological Activities: Methyl 2-{1-aminospiro[4.4]nonan-1-yl}acetate has shown promising biological activities in several preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways, including cancer and neurodegenerative disorders. For instance, studies have indicated that this compound can effectively inhibit the activity of protein kinases, which are key regulators of cellular processes such as cell growth, division, and apoptosis.

Pharmacological Studies: In vitro and in vivo pharmacological studies have further elucidated the mechanisms of action of methyl 2-{1-aminospiro[4.4]nonan-1-yl}acetate. These studies have shown that the compound exhibits potent anti-inflammatory and antioxidant properties, which may contribute to its therapeutic potential. Additionally, preliminary clinical trials have suggested that it may have beneficial effects in treating conditions such as chronic pain and inflammatory diseases.

Clinical Trials: While still in the early stages of clinical development, methyl 2-{1-aminospiro[4.4]nonan-1-yl}acetate has shown promising results in phase I clinical trials for safety and tolerability. These trials have demonstrated that the compound is well-tolerated at various dose levels with minimal adverse effects. Further clinical trials are underway to evaluate its efficacy in treating specific diseases.

Current Research Trends: The ongoing research on methyl 2-{1-aminospiro[4.4]nonan-1-yl}acetate is focused on optimizing its pharmacological properties and exploring new therapeutic applications. Recent studies have investigated its potential as a lead compound for developing novel drugs targeting specific receptors or enzymes involved in disease pathways. Additionally, efforts are being made to improve its bioavailability and reduce potential side effects through structural modifications.

Conclusion: In summary, methyl 2-{1-aminospiro[4.4]nonan-1-yl}acetate (CAS No. 1869821-97-5) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in medicinal chemistry and pharmaceutical research make it an exciting area of study for scientists and researchers worldwide. As more research is conducted, it is likely that this compound will play a significant role in the development of new therapeutic agents for various diseases.